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Compound of Interest

Compound Name: ONO 207

Cat. No.: B14802169 Get Quote

Technical Support Center: ONO 207
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the proper storage and handling of ONO
207 to prevent its degradation. The information provided is based on general best practices for

prostaglandin analogs, as specific stability data for ONO 207 (13,14-Dihydrodinoprost) is not

extensively available in public literature.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for ONO 207?

To ensure maximum stability, ONO 207, a prostaglandin analog, should be stored at -20°C or

lower in a tightly sealed, light-resistant container.[1][2][3][4][5][6]

Q2: How should ONO 207 be handled upon receipt?

Upon receipt, the compound should be immediately stored at the recommended temperature of

-20°C. If the compound is in a crystalline or powder form, it is relatively stable. However, once

dissolved, the risk of degradation increases.

Q3: Can I store ONO 207 in a solution?
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Solutions of ONO 207 in organic solvents such as ethanol, DMSO, or dimethylformamide

should be stored at -20°C under an inert gas like argon or nitrogen.[2][5] It is strongly advised

not to store ONO 207 in aqueous solutions for any extended period. Aqueous solutions should

be prepared fresh for immediate use, ideally within the same day.[1]

Q4: What type of containers should be used for storing ONO 207 solutions?

For solutions in organic solvents, always use glass containers with Teflon-lined caps.[2][5]

Avoid using plastic containers as organic solvents can leach impurities from the plastic, which

may compromise your experiments.[2][4][5][7] Aqueous solutions can be stored in plastic for

short periods.[2][5]

Q5: How can I prevent oxidation and hydrolysis of ONO 207?

To prevent oxidation, store the compound under an inert atmosphere (argon or nitrogen) and in

a tightly sealed, light-resistant container.[1][2][3][4][5] To prevent hydrolysis, avoid prolonged

storage in aqueous solutions and protect the compound from moisture.[1][3][4]

Troubleshooting Guide
Issue: I am observing a loss of biological activity or inconsistent results in my experiments with

ONO 207.

This could be due to the degradation of the compound. Follow these troubleshooting steps to

identify the potential cause:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b14802169?utm_src=pdf-body
https://www.stratech.co.uk/wp-content/uploads/2017/03/Storage_Handling_Shipping.pdf
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.benchchem.com/product/b14802169?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Best_Practices_for_Storing_and_Handling_Prostaglandin_Analogs.pdf
https://www.benchchem.com/product/b14802169?utm_src=pdf-body
https://www.stratech.co.uk/wp-content/uploads/2017/03/Storage_Handling_Shipping.pdf
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.stratech.co.uk/wp-content/uploads/2017/03/Storage_Handling_Shipping.pdf
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=924741
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.sigmaaldrich.com/SG/en/technical-documents/technical-article/materials-science-and-engineering/drug-delivery/avanti-faq
https://www.stratech.co.uk/wp-content/uploads/2017/03/Storage_Handling_Shipping.pdf
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.benchchem.com/product/b14802169?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Best_Practices_for_Storing_and_Handling_Prostaglandin_Analogs.pdf
https://www.stratech.co.uk/wp-content/uploads/2017/03/Storage_Handling_Shipping.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7725844/
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=924741
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.benchchem.com/pdf/Technical_Support_Center_Best_Practices_for_Storing_and_Handling_Prostaglandin_Analogs.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7725844/
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=924741
https://www.benchchem.com/product/b14802169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14802169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Cause Recommended Solution

Improper Storage Temperature

Verify that the compound has been consistently

stored at -20°C or below. Avoid repeated freeze-

thaw cycles.[1]

Degradation in Aqueous Solution

Prepare fresh aqueous solutions for each

experiment and use them immediately. Do not

store aqueous solutions for more than a day.[1]

Oxidation

If the compound has been exposed to air, its

activity may be compromised. For future use,

overlay solutions with an inert gas (argon or

nitrogen) before sealing and storing.[2][5]

Photodegradation

Ensure the compound is stored in a light-

resistant container and protected from light

during handling.[1][3][4]

Contamination from Storage Container

If stored in a plastic container with an organic

solvent, impurities may have leached into the

solution. Transfer the solution to a glass vial and

consider if the results may have been affected.

Summary of Storage Conditions and Compound
Stability
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Storage

Condition
Form

Recommended

Temperature
Container Type

Key

Considerations

Long-term
Solid

(Powder/Crystal)
-20°C or below

Glass, light-

resistant

Keep tightly

sealed to prevent

moisture

absorption.

Long-term

In Organic

Solvent (e.g.,

Ethanol, DMSO)

-20°C or below
Glass with

Teflon-lined cap

Overlay with inert

gas (argon or

nitrogen). Avoid

plastic.[2][5][7]

Short-term
Aqueous

Solution
2-8°C Glass or Plastic

Prepare fresh

and use within

24 hours.[1]

Experimental Protocols
Protocol for Assessing the Stability of ONO 207

This protocol outlines a general method for determining the stability of ONO 207 under specific

conditions.

Objective: To evaluate the degradation of ONO 207 over time under various storage conditions.

Materials:

ONO 207

High-purity organic solvent (e.g., ethanol or acetonitrile)

Aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV or Mass Spectrometry)

Incubators or environmental chambers set to desired temperatures
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Light-resistant glass vials with Teflon-lined caps

Methodology:

Preparation of Stock Solution: Prepare a concentrated stock solution of ONO 207 in the

chosen organic solvent.

Preparation of Test Samples: Aliquot the stock solution into multiple glass vials. For each

storage condition to be tested (e.g., different temperatures, exposure to light), prepare a set

of vials.

Storage: Store the vials under the defined conditions. For example:

-20°C (control)

4°C

Room Temperature (e.g., 25°C)

Elevated Temperature (e.g., 40°C)

Room Temperature with exposure to light

Time Points: At designated time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), remove

one vial from each storage condition.

Sample Analysis:

Dilute the sample to a suitable concentration for HPLC analysis.

Inject the sample into the HPLC system.

Analyze the chromatogram to determine the peak area of the intact ONO 207 and any

degradation products.

Data Analysis: Calculate the percentage of ONO 207 remaining at each time point relative to

the initial time point (t=0). Plot the percentage of intact ONO 207 against time for each

storage condition to determine the degradation rate.
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Visual Guides

Troubleshooting Workflow for ONO 207 Degradation

Inconsistent Experimental Results
or Loss of Activity

Verify Storage Conditions

Temperature at -20°C?

Review Solution Preparation

Yes

Action: Maintain at -20°C.
Avoid freeze-thaw cycles.

No

Aqueous Solution Used?

Review Handling Procedures

No

Action: Prepare fresh aqueous
solutions before each use.

Yes

Protected from Light?

Check Container Type

Yes

Action: Use light-resistant
containers.

No

Organic Solvent in Plastic?

Consider overlaying with
inert gas (Ar or N2).

No

Action: Use glass vials with
Teflon-lined caps for organic solutions.

Yes

Degradation is likely the cause.
Use a fresh vial of ONO 207.

Click to download full resolution via product page
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Caption: Troubleshooting workflow for identifying potential causes of ONO 207 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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